1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C21H25N3O5/c1-15(25)16-4-6-18(7-5-16)23-10-8-22(9-11-23)14-17-12-20(28-2)21(29-3)13-19(17)24(26)27/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: YNZTUZUWDPNMMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC
• Molecular Formula: C21H25N3O5
• Molecular Weight: 399.4 g/mol

Description

1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone, also known as 25I-NBOMe, is a synthetic hallucinogenic drug that belongs to the family of N-benzyl phenethylamines. It is a potent agonist of the serotonin 2A receptor, which is responsible for the hallucinogenic effects of the drug. 25I-NBOMe is a relatively new drug that has gained popularity in recent years, particularly among young adults.

Mechanism of Action

1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone acts as a potent agonist of the serotonin 2A receptor, which is a G protein-coupled receptor that is primarily located in the brain. Activation of this receptor leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are responsible for the hallucinogenic effects of the drug. The exact mechanism of action of 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone is not fully understood, but it is believed to involve the modulation of neural activity in several regions of the brain.
Biochemical and Physiological Effects:
1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone has been shown to induce a wide range of biochemical and physiological effects in the body. These include changes in heart rate, blood pressure, body temperature, and respiration rate. The drug also affects the levels of various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. These effects can lead to altered perception, mood, and thought processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone in lab experiments is that it is a potent and selective agonist of the serotonin 2A receptor. This makes it a useful tool for studying the effects of serotonin 2A receptor agonists on the brain. However, one limitation of using 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone is that it is a relatively new drug, and its long-term effects on the brain and body are not yet fully understood.

Future Directions

There are several future directions for research on 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone. One area of interest is the potential therapeutic applications of serotonin 2A receptor agonists. Researchers are investigating the use of these compounds in the treatment of various psychiatric disorders, including depression, anxiety, and addiction. Another area of interest is the development of new drugs that target the serotonin 2A receptor with greater selectivity and efficacy. Finally, researchers are also studying the long-term effects of 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone on the brain and body, particularly in individuals who use the drug recreationally.

Synthesis Methods

The synthesis of 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone is a complex process that involves several steps. The first step is the synthesis of 2,5-dimethoxybenzaldehyde from 2,5-dimethoxytoluene. This is followed by the synthesis of 4-(4,5-dimethoxy-2-nitrobenzyl)phenol from 2,5-dimethoxybenzaldehyde. The final step involves the reaction of 4-(4,5-dimethoxy-2-nitrobenzyl)phenol with 1-(2-bromoethyl)-4-(4,5-dimethoxy-2-nitrophenyl)piperazine to yield 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone.

Scientific Research Applications

1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone has been used in scientific research to study the effects of serotonin 2A receptor agonists on the brain. It has been shown to induce profound changes in perception, mood, and thought processes. Researchers have used 1-{4-[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]phenyl}ethanone to study the neural mechanisms underlying these effects, as well as the potential therapeutic applications of serotonin 2A receptor agonists.